(4-Oxo-2-phenyl-3-thiazolidinyl)thiourea

• IUPAC Name: (4-oxo-2-phenyl-1,3-thiazolidin-3-yl)thiourea
• InChI: InChI=1S/C10H11N3OS2/c11-10(15)12-13-8(14)6-16-9(13)7-4-2-1-3-5-7/h1-5,9H,6H2,(H3,11,12,15)
• InChI Key: XBDKJIBMTFJBRB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC=CC=C2)NC(=S)N
• Molecular Formula: C10H11N3OS2
• DSSTOX Substance ID: DTXSID50926600
• Molecular Weight: 253.3 g/mol
• CAS RN: 130111-89-6

Description

“(4-Oxo-2-phenyl-3-thiazolidinyl)thiourea” is a derivative of thiazolidine. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and therefore, they are used as vehicles in the synthesis of valuable organic combinations.

Synthesis Analysis

Thiazolidine derivatives have been synthesized using various approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry to improve their selectivity, purity, product yield, and pharmacokinetic activity. For instance, the reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature gave 2-methylidene-1,3-thiazolidin-4-one derivatives, which reacted with oxalyl chloride in dry MeCN at 70 °C to produce 4-(4-oxo-1,3-thiazolidin-2-ylidene)pyrrolidine-2,3,5-trione derivatives.

Molecular Structure Analysis

The molecular formula of “(4-Oxo-2-phenyl-3-thiazolidinyl)thiourea” is C17H16N2O2S. It has an average mass of 312.386 Da and a monoisotopic mass of 312.093262 Da.

Chemical Reactions Analysis

Thiazolidine motifs behave as a bridge between organic synthesis and medicinal chemistry, compelling researchers to explore new drug candidates. They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity, and so on.

Mechanism of Action

While the specific mechanism of action for “(4-Oxo-2-phenyl-3-thiazolidinyl)thiourea” is not mentioned in the search results, thiazolidine derivatives in general have diverse therapeutic and pharmaceutical activity and are used in probe design. They exhibit notable medicinal and pharmaceutical properties.

Safety and Hazards

The safety data sheet for a related compound, Phenyl-2-thiourea, indicates that it is fatal if swallowed and may cause an allergic skin reaction. It is advised to wash face, hands, and any exposed skin thoroughly after handling and to avoid eating, drinking, or smoking when using this product. If swallowed, it is recommended to immediately call a poison center or doctor/physician.

Future Directions

Based on literature studies, developing multifunctional drugs and improving their activity should be a focus of research. These data provide useful information for designing next-generation drug candidates.